Cas no 1564461-37-5 (3-fluoro-3-3-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-fluoro-3-3-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1564461-37-5
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• MDL: MFCD26038843
• CID: 5244296
• PubChem ID: 83824090
• Update Time: 2026-03-08

3-fluoro-3-3-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-fluoro-3-[3-(trifluoromethyl)phenyl]-
• 3-fluoro-3-3-(trifluoromethyl)phenylpyrrolidine

• MDL： MFCD26038843
• Inchi： 1S/C11H11F4N/c12-10(4-5-16-7-10)8-2-1-3-9(6-8)11(13,14)15/h1-3,6,16H,4-5,7H2
• InChI Key： RCVAYEMTTGYFMP-UHFFFAOYSA-N
• SMILES： N1CCC(F)(C2=CC=CC(C(F)(F)F)=C2)C1

Additional information on 3-fluoro-3-3-(trifluoromethyl)phenylpyrrolidine

Research Brief on 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1564461-37-5): Recent Advances and Applications

The compound 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1564461-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine as a key intermediate in the synthesis of novel bioactive molecules. The presence of both fluorine and trifluoromethyl groups in its structure enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug discovery. Researchers have successfully employed this compound in the development of selective enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine derivatives as potent inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study reported a significant improvement in inhibitory activity compared to traditional MAO-B inhibitors, with enhanced selectivity and reduced off-target effects.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. Researchers have developed radiolabeled analogs of 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine for use as PET tracers to study neurotransmitter systems in vivo. Preliminary results indicate high binding affinity and specificity for target receptors, suggesting its potential as a diagnostic tool for neurological and psychiatric disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine-based compounds. Recent efforts have focused on improving bioavailability and reducing potential toxicity through structural modifications and formulation strategies. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-fluoro-3-(3-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1564461-37-5) represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for drug discovery and development. Continued research in this area is likely to yield novel therapeutic agents with improved efficacy and safety profiles for treating various diseases.